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Compound of Interest

Compound Name: 4-Nitropicolinic Acid

Cat. No.: B079760 Get Quote

Introduction
4-Nitropicolinic acid is a valuable building block in organic synthesis, finding applications in

the development of pharmaceuticals, agrochemicals, and novel materials. Its pyridine core,

substituted with both a carboxylic acid and a nitro group, allows for a diverse range of chemical

transformations. This application note provides a detailed and scalable protocol for the

synthesis of 4-nitropicolinic acid in a laboratory setting. The described method, adapted from

established procedures, involves the acidic hydrolysis of 2-cyano-4-nitropyridine. This process

is robust, employs readily available reagents, and provides a good yield of the desired product,

making it suitable for scale-up to meet the demands of research and development laboratories.

Data Summary
The following table summarizes the key quantitative data for the synthesis of 4-nitropicolinic
acid from 2-cyano-4-nitropyridine. This allows for a quick reference to the reaction parameters

and expected outcomes.
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Parameter Value

Starting Material 2-Cyano-4-nitropyridine

Reagents
90% Sulfuric Acid, Sodium Sulfite, Sodium

Carbonate

Solvents Water, Acetone

Reaction Temperature 120°C (Hydrolysis), 20-25°C then

To cite this document: BenchChem. [Application Note: A Scalable Laboratory Synthesis of 4-
Nitropicolinic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079760#scale-up-synthesis-of-4-nitropicolinic-acid-
for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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